Cas no 96860-37-6 (6β-Hydroxygliclazide)

• Product Name: 6β-Hydroxygliclazide
• CAS No: 96860-37-6
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 4552940
• PubChem ID: 131668097
• Update Time: 2025-05-20

6β-Hydroxygliclazide Chemical and Physical Properties

Names and Identifiers

• 6β-Hydroxygliclazide
• VUUZEWXIRFGRFE-XBFCOCLRSA-N
• Gliclazide 6β-Hydroxy
• 6beta-Hydroxygliclazide
• 96860-37-6

• Inchi： 1S/C15H21N3O4S/c1-10-2-5-12(6-3-10)23(21,22)17-15(20)16-18-8-11-4-7-14(19)13(11)9-18/h2-3,5-6,11,13-14,19H,4,7-9H2,1H3,(H2,16,17,20)/t11-,13+,14+/m1/s1
• InChI Key： VUUZEWXIRFGRFE-XBFCOCLRSA-N
• SMILES： N(N1C[C@]2([H])[C@@H](O)CC[C@]2([H])C1)C(NS(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Flash Point: 193.6±22.3 °C

6β-Hydroxygliclazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6β-Hydroxygliclazide

Introduction to 6β-Hydroxygliclazide (CAS No. 96860-37-6)

6β-Hydroxygliclazide, identified by the Chemical Abstracts Service Number (CAS No.) 96860-37-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonylurea class, which is well-documented for its hypoglycemic properties. As a derivative of gliclazide, 6β-Hydroxygliclazide exhibits structural and functional similarities while possessing unique pharmacological characteristics that make it a subject of extensive research and development.

The molecular structure of 6β-Hydroxygliclazide incorporates a hydroxyl group at the 6β-position of the gliclazide backbone, which influences its metabolic pathways and biological activity. This modification has been shown to affect both the potency and duration of action, making it a valuable candidate for further investigation in the management of diabetes mellitus. The compound’s mechanism of action primarily involves the stimulation of insulin secretion from pancreatic beta cells, a key factor in regulating blood glucose levels.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 6β-Hydroxygliclazide and its biological targets. These studies suggest that the hydroxyl group at the 6β-position enhances binding affinity to the sulfonylurea receptor (SUR1), which is crucial for insulin secretion. This improved binding affinity may contribute to more effective glucose control with potentially lower doses compared to conventional sulfonylureas.

In vitro studies have demonstrated that 6β-Hydroxygliclazide exhibits potent hypoglycemic effects comparable to or even superior to gliclazide in certain models. The compound’s ability to modulate insulin secretion without significant side effects on other metabolic pathways makes it an attractive option for therapeutic applications. Additionally, research indicates that 6β-Hydroxygliclazide may have additional benefits, such as improved endothelial function and reduced oxidative stress, which are relevant in the context of diabetic complications.

One of the most compelling aspects of 6β-Hydroxygliclazide is its potential for personalized medicine. Genetic variations in drug-metabolizing enzymes can significantly influence the efficacy and safety of sulfonylureas. Studies have shown that patients with specific polymorphisms in genes encoding cytochrome P450 enzymes may metabolize 6β-Hydroxygliclazide differently, leading to variable responses. Understanding these genetic factors can help tailor treatment regimens to individual patients, optimizing therapeutic outcomes.

The pharmacokinetic profile of 6β-Hydroxygliclazide has also been extensively studied. Unlike some sulfonylureas that exhibit rapid metabolism, 6β-Hydroxygliclazide demonstrates a longer half-life, allowing for once-daily dosing in clinical settings. This property enhances patient compliance and convenience, which are critical factors in long-term diabetes management. Furthermore, preliminary data suggest that 6β-Hydroxygliclazide has a favorable safety profile with minimal risk of hypoglycemia when used as monotherapy or in combination with other antidiabetic agents.

Current clinical trials are evaluating the efficacy and safety of 6β-Hydroxygliclazide in patients with type 2 diabetes mellitus. Preliminary results indicate that this compound effectively lowers blood glucose levels while maintaining glycemic control over extended periods. The trials also highlight the importance of monitoring renal function and electrolyte balance, as is standard practice with sulfonylureas. These findings support the potential of 6β-Hydroxygliclazide as a viable therapeutic option for patients who require additional or alternative treatments for their condition.

The development of novel antidiabetic agents like 6β-Hydroxygliclazide is driven by the need for more effective and safer treatments for diabetes mellitus. The global burden of diabetes continues to rise, necessitating innovative approaches to manage this chronic condition. By leveraging advances in drug design and biotechnology, researchers aim to develop compounds that not only improve glycemic control but also address associated complications such as cardiovascular disease and neuropathy.

In conclusion, 6β-Hydroxygliclazide (CAS No. 96860-37-6) represents a promising advancement in antidiabetic therapy. Its unique structural features, combined with preclinical and clinical evidence supporting its efficacy and safety, position it as a compelling candidate for future medical applications. As research progresses, further insights into its mechanisms of action and optimal use will continue to refine its role in diabetes management.